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Abstract

Harzianopyridone, a natural product isolated from the fungus Trichoderma harzianum, has
garnered significant interest within the scientific community for its potent biological activities.
This technical guide provides a comprehensive overview of the chemical structure of
Harzianopyridone, its primary mechanism of action as a mitochondrial complex Il inhibitor,
and its antifungal properties. Detailed experimental protocols for its isolation, and for
conducting key biological assays are presented to facilitate further research and development.

Chemical Structure and Properties

Harzianopyridone is a pyridone alkaloid with a distinct chemical architecture.[1] Its systematic
IUPAC name is 4-hydroxy-5,6-dimethoxy-3-[(2R,E)-2-methylhex-4-enoyl]pyridin-2(1H)-one. The
molecule possesses a central 4-hydroxy-2-pyridone core, which is substituted with two
methoxy groups and an acyl side chain containing a chiral center and a double bond.

Table 1: Chemical and Physical Properties of Harzianopyridone
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Property Value Reference
Molecular Formula C14H19NOs [2]
Molecular Weight 281.30 g/mol [2]

4-hydroxy-5,6-dimethoxy-3-
IUPAC Name [(2R,E)-2-methylhex-4- [2]
enoyl]pyridin-2(1H)-one

CAS Number 126637-69-2 [3]

C/C=C/C--INVALID-LINK--

Canonical SMILES C(=0)C1=C(C(=C(NC1=0)0C
)OC)O
Appearance White solid

Soluble in methanol,
Solubili chloroform, ethyl acetate,
olubility o
acetone, DMSO, acetonitrile.

Insoluble in water and hexane.

Mechanism of Action: Inhibition of Mitochondrial
Complex Il

The primary mechanism of action of Harzianopyridone is the potent and specific inhibition of
mitochondrial complex Il, also known as succinate dehydrogenase (SDH) or
succinate:ubiquinone oxidoreductase (SQR). This enzyme complex is a crucial component of
both the tricarboxylic acid (TCA) cycle and the electron transport chain, playing a vital role in
cellular respiration.

By inhibiting complex Il, Harzianopyridone disrupts the transfer of electrons from succinate to
ubiquinone, thereby impeding ATP production. This disruption of cellular energy metabolism is
the basis for its observed biological activities.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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